Cas no 2640965-20-2 (2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile)

• Product Name: 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• CAS No: 2640965-20-2
• MF: C₁₈H₁₉FN₆
• MW: 338.382066011429
• CID: 5318561
• PubChem ID: 155798287
• Update Time: 2025-06-14

2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6792-4049
• 2640965-20-2
• AKOS040731215
• 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• 2-[4-(2-Cyclopropyl-5-fluoro-6-methyl-4-pyrimidinyl)-1-piperazinyl]-3-pyridinecarbonitrile

• Inchi： 1S/C18H19FN6/c1-12-15(19)18(23-16(22-12)13-4-5-13)25-9-7-24(8-10-25)17-14(11-20)3-2-6-21-17/h2-3,6,13H,4-5,7-10H2,1H3
• InChI Key： VZGLOZROCHHFHA-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3C(F)=C(C)N=C(C4CC4)N=3)CC2)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 338.16552279g/mol
• Monoisotopic Mass: 338.16552279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.7±50.0 °C(Predicted)
• pka: 7.66±0.50(Predicted)

Additional information on 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

Recent Advances in the Study of 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile (CAS: 2640965-20-2)

The compound 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile (CAS: 2640965-20-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, with particular efficacy against specific tyrosine kinases implicated in various cancers. The structural uniqueness of this molecule, characterized by the presence of a cyclopropyl group and a fluoromethylpyrimidine core, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms, revealing key interactions with the ATP-binding sites of target kinases.

In vitro and in vivo studies have demonstrated promising results, with the compound showing significant anti-proliferative effects against several cancer cell lines, including non-small cell lung cancer (NSCLC) and breast cancer models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through systematic structural modifications, making it a viable candidate for further preclinical development.

Furthermore, recent investigations have explored the compound's potential beyond oncology. Preliminary data suggest its applicability in treating inflammatory and autoimmune diseases, owing to its modulation of key signaling pathways involved in immune response regulation. These findings open new avenues for repurposing this molecule in diverse therapeutic areas.

Despite these advancements, challenges remain, particularly in addressing off-target effects and improving drug delivery systems. Ongoing research is focused on developing derivative compounds with enhanced specificity and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile represents a promising scaffold for drug development. Its multifaceted pharmacological properties and structural versatility underscore its potential as a lead compound in the treatment of various diseases. Continued research and innovation will be crucial in unlocking its full therapeutic potential.